Cas no 212567-95-8 (5-(2,3-Bis(tert-butoxycarbonyl)-guanidino)pentanoic acid)

5-(2,3-Bis(tert-butoxycarbonyl)-guanidino)pentanoic acid is a protected guanidine derivative commonly used in peptide synthesis and medicinal chemistry. The tert-butoxycarbonyl (Boc) groups provide stability and selective deprotection, enabling controlled functionalization of the guanidine moiety. This compound serves as a versatile building block for introducing guanidine functionalities into target molecules, particularly in the development of protease inhibitors and other bioactive compounds. The pentanoic acid linker enhances solubility and facilitates conjugation. Its high purity and well-defined protection scheme make it a reliable intermediate for complex synthetic routes. The Boc groups ensure compatibility with standard solid-phase peptide synthesis protocols, offering synthetic flexibility.
5-(2,3-Bis(tert-butoxycarbonyl)-guanidino)pentanoic acid structure
212567-95-8 structure
Product Name:5-(2,3-Bis(tert-butoxycarbonyl)-guanidino)pentanoic acid
CAS No:212567-95-8
MF:C16H29N3O6
MW:359.417964696884
MDL:MFCD31803555
CID:1399438
PubChem ID:15484285
Update Time:2025-06-27

5-(2,3-Bis(tert-butoxycarbonyl)-guanidino)pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,5-[[bis[[(1,1-dimethylethoxy)carbonyl]amino]methylene]amino]-
    • (E)-5-(2,3-Bis(t-butoxycarbonyl)guanidino)pentanoic acid
    • 5-[bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]pentanoic acid
    • 5-(2,3-Bis(tert-butoxycarbonyl)-guanidino)pentanoic acid
    • SCHEMBL18262806
    • W12282
    • (E)-5-(2,3-BIS(TERT-BUTOXYCARBONYL)GUANIDINO)PENTANOIC ACID
    • 212567-95-8
    • CID 15484285
    • 5-((2,2,10,10-tetramethyl-4,8-dioxo-3,9-dioxa-5,7-diazaundecan-6-ylidene)amino)pentanoic acid
    • MFCD30185854
    • DB-397258
    • 5-[({[(tert-butoxy)carbonyl]amino}({[(tert-butoxy)carbonyl]imino})methyl)amino]pentanoic acid
    • A912182
    • 5-{[bis({[(tert-butoxy)carbonyl]amino})methylidene]amino}pentanoic acid
    • SCHEMBL1795152
    • AKOS037647347
    • 5-(2,3-bis(tert-butoxycarbonyl)guanidino)pentanoicacid
    • SCHEMBL12514747
    • 5-(2,3-bis(tert-butoxycarbonyl)guanidino)pentanoic acid
    • AS-73397
    • EN300-23409991
    • MDL: MFCD31803555
    • Inchi: 1S/C16H29N3O6/c1-15(2,3)24-13(22)18-12(17-10-8-7-9-11(20)21)19-14(23)25-16(4,5)6/h7-10H2,1-6H3,(H,20,21)(H2,17,18,19,22,23)
    • InChI Key: PDHAIWOFMLXREX-UHFFFAOYSA-N
    • SMILES: O(C(N/C(/NC(=O)OC(C)(C)C)=N/CCCCC(=O)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 359.20577
  • Monoisotopic Mass: 359.20563565g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 13
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • PSA: 126.32

5-(2,3-Bis(tert-butoxycarbonyl)-guanidino)pentanoic acid Security Information

  • Storage Condition:(BD571405)

5-(2,3-Bis(tert-butoxycarbonyl)-guanidino)pentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B110605-500mg
5-(2,3-Bis(tert-butoxycarbonyl)-guanidino)pentanoic acid
212567-95-8
500mg
$ 670.00 2022-06-07
TRC
B110605-1000mg
5-(2,3-Bis(tert-butoxycarbonyl)-guanidino)pentanoic acid
212567-95-8
1g
$ 1115.00 2022-06-07
eNovation Chemicals LLC
D764098-100mg
5-[bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]pentanoic acid
212567-95-8 95%
100mg
$450 2024-06-06
Key Organics Ltd
AS-73397-100MG
5-{[bis({[(tert-butoxy)carbonyl]amino})methylidene]amino}pentanoic acid
212567-95-8 >95%
100mg
£199.09 2025-02-08
eNovation Chemicals LLC
D764098-250mg
5-[bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]pentanoic acid
212567-95-8 95%
250mg
$780 2024-06-06
eNovation Chemicals LLC
D764098-1g
5-[bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]pentanoic acid
212567-95-8 95%
1g
$1680 2024-06-06
Enamine
EN300-23409991-1g
5-[({[(tert-butoxy)carbonyl]amino}({[(tert-butoxy)carbonyl]imino})methyl)amino]pentanoic acid
212567-95-8 95%
1g
$743.0 2023-09-15
Enamine
EN300-23409991-5g
5-[({[(tert-butoxy)carbonyl]amino}({[(tert-butoxy)carbonyl]imino})methyl)amino]pentanoic acid
212567-95-8 95%
5g
$2152.0 2023-09-15
Enamine
EN300-23409991-10g
5-[({[(tert-butoxy)carbonyl]amino}({[(tert-butoxy)carbonyl]imino})methyl)amino]pentanoic acid
212567-95-8 95%
10g
$3191.0 2023-09-15
Enamine
EN300-23409991-0.05g
5-[({[(tert-butoxy)carbonyl]amino}({[(tert-butoxy)carbonyl]imino})methyl)amino]pentanoic acid
212567-95-8 95%
0.05g
$174.0 2024-06-19

Additional information on 5-(2,3-Bis(tert-butoxycarbonyl)-guanidino)pentanoic acid

5-(2,3-Bis(tert-butoxycarbonyl)-guanidino)pentanoic acid: A Comprehensive Overview

The compound with CAS No. 212567-95-8, known as 5-(2,3-Bis(tert-butoxycarbonyl)-guanidino)pentanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound is notable for its unique structure, which incorporates a guanidino group substituted with two tert-butoxycarbonyl (Boc) protecting groups and a pentanoic acid chain. The combination of these functional groups makes it a versatile building block for various applications in drug discovery and chemical synthesis.

Guanidino groups are well-known for their ability to form hydrogen bonds, which is a critical property in many biological systems. The presence of two Boc groups further enhances the molecule's utility by providing steric protection during synthetic procedures. Recent studies have highlighted the importance of such protected guanidine derivatives in the development of peptide-based drugs and bioactive molecules. For instance, researchers have demonstrated that these derivatives can serve as intermediates in the synthesis of complex peptide structures, where precise control over functional group reactivity is essential.

The pentanoic acid chain in 5-(2,3-Bis(tert-butoxycarbonyl)-guanidino)pentanoic acid introduces additional flexibility and hydrophilicity to the molecule. This feature is particularly advantageous in applications where membrane permeability or solubility is a critical factor. Recent advancements in computational chemistry have allowed scientists to model the behavior of such molecules in biological systems, providing deeper insights into their potential therapeutic applications.

From a synthetic perspective, the preparation of 5-(2,3-Bis(tert-butoxycarbonyl)-guanidino)pentanoic acid involves a multi-step process that typically begins with the synthesis of the guanidine core. The subsequent installation of Boc groups requires careful optimization to ensure high yields and purity. Recent publications have reported novel methods for the efficient synthesis of this compound, leveraging modern protecting group strategies and catalytic techniques.

In terms of biological activity, 5-(2,3-Bis(tert-butoxycarbonyl)-guanidino)pentanoic acid has shown promise in several areas. For example, studies have demonstrated its ability to modulate enzyme activity through selective binding interactions. Additionally, its role as a precursor in the synthesis of bioactive peptides has been extensively explored. These findings underscore the importance of this compound as a valuable tool in drug discovery research.

Recent research has also focused on the stability and degradation profiles of 5-(2,3-Bis(tert-butoxycarbonyl)-guanidino)pentanoic acid under various conditions. Understanding its behavior under physiological conditions is crucial for evaluating its potential as a therapeutic agent or intermediate. Studies have shown that the Boc groups can be selectively removed under mild acidic conditions, making this compound amenable to controlled deprotection strategies during peptide synthesis.

In conclusion, 5-(2,3-Bis(tert-butoxycarbonyl)-guanidino)pentanoic acid (CAS No. 212567-95-8) is a versatile and valuable molecule with significant potential in medicinal chemistry and biochemistry. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as an important tool for researchers working on peptide-based therapeutics and complex molecular architectures.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.